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Compound of Interest

Compound Name: C.l. Acid red 106

Cat. No.: B1200254

While categorized as a fluorescent dye, extensive investigation reveals that Acid Red 106 does
not have established applications within the realms of biological research, cellular imaging, or
drug development. This comprehensive guide clarifies the primary uses of Acid Red 106 and
explains the absence of data regarding its cross-reactivity and specificity in biological systems.

For researchers, scientists, and drug development professionals, the specificity and potential
for cross-reactivity of a dye are critical parameters. These factors determine the reliability and
accuracy of experimental results in techniques such as immunofluorescence, histology, and
flow cytometry. However, the available scientific literature and commercial supplier data
indicate that Acid Red 106 is predominantly an industrial colorant with no documented use in
these biological applications.

Primary Applications of Acid Red 106

Acid Red 106, also known by its Colour Index number C.I. 18110, is primarily utilized in the
following industries:

Textile Industry: For the dyeing of wool, silk, and polyamide fabrics.

Paper Industry: As a colorant for various paper products.

Leather Industry: For the dyeing of leather goods.

Other Industrial Uses: In the manufacturing of inks and for coloring anodized aluminum.
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The chemical properties of Acid Red 106 are tailored for these industrial processes, where
factors like lightfastness and wash fastness are paramount.

The Absence of Biological Application and Data

A thorough review of scientific databases, technical data sheets from chemical suppliers, and
the list of certified stains by the Biological Stain Commission reveals a significant lack of
information on the use of Acid Red 106 in any biological research context.

Key Findings:

¢ No Published Research: There are no peer-reviewed articles that describe the use of Acid
Red 106 for staining cells, tissues, or other biological specimens.

o Lack of Supplier Protocols: Major suppliers of biological stains and reagents do not provide
any protocols or application notes for using Acid Red 106 in biological experiments.

¢ Not a Certified Biological Stain: The Biological Stain Commission, which ensures the quality
and consistency of dyes used in biological and medical applications, does not list Acid Red
106 as a certified stain.

The workflow for evaluating a dye for biological research typically involves a series of validation
steps to determine its binding properties, specificity, and potential for off-target effects. As Acid
Red 106 has not been adopted by the research community for such purposes, this validation
has not been performed.

Figure 1. Logical relationship illustrating the primary industrial applications of Acid Red 106 and
the absence of its use and corresponding specificity data in biological research.

Alternative Dyes for Biological Research

For researchers seeking red fluorescent dyes for applications such as immunofluorescence or
histology, a wide array of well-characterized and validated alternatives are available. These
dyes have undergone rigorous testing to establish their specificity and minimize cross-
reactivity. Some common examples include:

o Alexa Fluor dyes (e.g., Alexa Fluor 594, Alexa Fluor 647)
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e Cyanine dyes (e.g., Cy3, Cy5)
 Rhodamine derivatives (e.g., TRITC, Texas Red)
e Eosin (for histological staining)

These alternatives have extensive supporting documentation, including detailed protocols,
excitation and emission spectra, and a substantial body of published research demonstrating
their utility and reliability in various biological applications.

In conclusion, while Acid Red 106 is a commercially relevant red dye, its application is confined
to industrial settings. The lack of any data on its cross-reactivity and specificity in a biological
context is due to its absence of use in this field. Researchers and scientists should refer to the
established and validated portfolio of biological stains and fluorescent probes for their
experimental needs.

 To cite this document: BenchChem. [Unveiling the Applications of Acid Red 106: A Focus
Beyond Biological Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200254#cross-reactivity-and-specificity-of-acid-red-
106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

